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Compound of Interest

Compound Name: 2-Bromo-4,4-dimethylhexane

Cat. No.: B13617287 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-4,4-dimethylhexane is publicly

available. This guide has been compiled using data from computationally derived sources and

information on structurally similar compounds, primarily its isomer 2-Bromohexane. The

information provided should be used as a guideline for handling and safety procedures, and a

comprehensive risk assessment should be conducted before use.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing an in-depth overview of the known and anticipated safety information

for 2-Bromo-4,4-dimethylhexane.

Chemical and Physical Properties
Quantitative data for 2-Bromo-4,4-dimethylhexane is primarily based on computational

models.[1] Key physical and chemical properties are summarized below.

Property Value Source

Molecular Formula C8H17Br PubChem[1]

Molecular Weight 193.12 g/mol PubChem[1]

CAS Number 1486681-07-5 Moldb[2]

Note: Experimental data for properties such as boiling point, melting point, and flash point are

not available for 2-Bromo-4,4-dimethylhexane. For the structural isomer 2-Bromohexane, the
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boiling point is reported to be between 146-147 °C and the flash point is 47 °C.

Hazard Identification and GHS Classification
The hazard classification for 2-Bromo-4,4-dimethylhexane is inferred from its structural

similarity to other alkyl bromides and the specific data available for 2-Bromohexane.[3] Alkyl

bromides are generally recognized as being flammable and causing irritation to the skin, eyes,

and respiratory system.

Based on the data for 2-Bromohexane, 2-Bromo-4,4-dimethylhexane is anticipated to be

classified as follows under the Globally Harmonized System (GHS):

Flammable Liquids: Category 3

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

GHS Pictograms:

Anticipated GHS Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS Pictograms for 2-Bromo-4,4-dimethylhexane.

Hazard Statements:
H226: Flammable liquid and vapor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13617287?utm_src=pdf-body
https://www.echemi.com/sds/2-bromohexane-pid_Seven26840.html
https://www.benchchem.com/product/b13617287?utm_src=pdf-body
https://www.benchchem.com/product/b13617287?utm_src=pdf-body-img
https://www.benchchem.com/product/b13617287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13617287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
A summary of key precautionary statements is provided in the table below.

Category Statement Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P302+P352
IF ON SKIN: Wash with plenty

of water.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.
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Toxicological Information
Specific toxicological data for 2-Bromo-4,4-dimethylhexane is not available. The toxicological

properties of alkyl halides can vary, but they are generally known to have the potential for

toxicity.[4][5] Some alkyl bromides have been shown to be mutagenic. Inhalation is a primary

route of exposure for volatile alkyl bromides, which can cause irritation to the respiratory tract.

Skin contact can lead to irritation due to the defatting action of these substances.

Experimental Protocols: Handling and First Aid
Given the anticipated flammability and irritant properties, the following experimental protocols

for safe handling and emergency procedures should be followed. These are general guidelines

for handling flammable and irritant liquids.[6][7][8][9]

Safe Handling Workflow

Safe Handling Workflow

Conduct Risk Assessment Use in a Fume HoodProceed if safe Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Before handling Handle Away from
Ignition Sources

Store in a Cool,
Well-Ventilated Area

After use Dispose as
Hazardous Waste

For empty containers
and residues

Click to download full resolution via product page

Caption: General workflow for safely handling flammable and irritant liquids.

First Aid Measures
The following first aid measures are recommended based on the anticipated hazards:[3][10]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
As a flammable liquid, appropriate fire-fighting measures must be in place.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Accidental Release Measures
In the event of a spill or release, the following procedures should be implemented:

Evacuate the Area: Remove all personnel from the affected area.

Eliminate Ignition Sources: Turn off all ignition sources in the vicinity.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain the

spill.

Collect and Dispose: Collect the absorbed material into a suitable container for disposal as

hazardous waste. Do not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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